Cas no 25459-12-5 (4-Nitro-5-desnitro Tinidazole)

• Product Name: 4-Nitro-5-desnitro Tinidazole
• CAS No: 25459-12-5
• MF: C₈H₁₃N₃O₄S
• MW: 247.271520376205
• CID: 264932
• PubChem ID: 33007
• Update Time: 2025-11-01

4-Nitro-5-desnitro Tinidazole Chemical and Physical Properties

Names and Identifiers

• Tinidazole Related Compound B
• 4-Nitro-5-desnitro Tinidazole
• 1-(2-ethylsulfonylethyl)-2-methyl-4-nitroimidazole
• Tinidazole impurity B
• 1-[2-(Ethylsulfonyl)ethyl]-2-methyl-4-nitro-1H-imidazole
• 1H-Imidazole, 1-(2-(ethylsulfonyl)ethyl)-2-methyl-4-nitro-
• AKOS022124900
• Isotinidazole
• 25459-12-5
• TINIDAZOLE IMPURITY B [EP IMPURITY]
• J-016001
• 1-(2-(Ethylsulfonyl)ethyl)-2-methyl-4-nitro-1H-imidazole
• Oprea1_106915
• 1-(2-ethylsulfonyl-ethyl)-2-methyl-nitroimidazole
• DTXSID20180131
• OTU3H1J2L2
• TINIDAZOLE RELATED COMPOUND B (20 MG) (1-(2-ETHYL-SULFONYLETHYL)-2-METHYL-4-NITROIMIDAZOLE)
• ISOTINIDAZOLE [USP IMPURITY]
• UNII-OTU3H1J2L2
• STL334630

• Inchi： 1S/C8H13N3O4S/c1-3-16(14,15)5-4-10-6-8(11(12)13)9-7(10)2/h6H,3-5H2,1-2H3
• InChI Key： GHJQUSZGINOURI-UHFFFAOYSA-N
• SMILES： S(CC)(CCN1C=C([N+](=O)[O-])N=C1C)(=O)=O

Computed Properties

• Exact Mass: 247.06300
• Monoisotopic Mass: 247.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Density: 1.43
• Boiling Point: 528.4°Cat760mmHg
• Flash Point: 273.4°C
• Refractive Index: 1.599
• PSA: 106.16000
• LogP: 2.13840

4-Nitro-5-desnitro Tinidazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-Nitro-5-desnitro Tinidazole

Recent Advances in the Study of 4-Nitro-5-desnitro Tinidazole (CAS: 25459-12-5): A Comprehensive Research Brief

4-Nitro-5-desnitro Tinidazole (CAS: 25459-12-5) is a derivative of the well-known nitroimidazole antibiotic Tinidazole, which has been widely used in the treatment of protozoal and anaerobic bacterial infections. Recent studies have focused on elucidating the pharmacological properties, metabolic pathways, and potential therapeutic applications of this compound. This research brief aims to provide an overview of the latest findings related to 4-Nitro-5-desnitro Tinidazole, highlighting its significance in the field of chemical biology and medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) investigated the metabolic stability and pharmacokinetic profile of 4-Nitro-5-desnitro Tinidazole. The researchers employed advanced LC-MS/MS techniques to analyze the compound's metabolic pathways in vitro and in vivo. The results indicated that 4-Nitro-5-desnitro Tinidazole exhibits improved metabolic stability compared to its parent compound, Tinidazole, suggesting its potential as a lead candidate for further drug development. The study also identified key metabolites, which could provide insights into the compound's mechanism of action and toxicity profile.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters (2022), explored the antibacterial and antiprotozoal activities of 4-Nitro-5-desnitro Tinidazole. The study demonstrated that the compound retains potent activity against Trichomonas vaginalis and Giardia lamblia, with IC50 values comparable to those of Tinidazole. However, the derivative showed reduced cytotoxicity against human cell lines, indicating a potentially improved safety profile. These findings underscore the compound's promise as a next-generation antiprotozoal agent.

Recent advancements in synthetic chemistry have also facilitated the development of novel analogs of 4-Nitro-5-desnitro Tinidazole. A 2023 study in the European Journal of Medicinal Chemistry reported the synthesis of a series of derivatives with modified nitroimidazole scaffolds. These analogs were evaluated for their antimicrobial activity, with several compounds exhibiting enhanced potency against drug-resistant strains of bacteria. The study highlighted the versatility of 4-Nitro-5-desnitro Tinidazole as a scaffold for designing new antimicrobial agents.

In addition to its antimicrobial properties, 4-Nitro-5-desnitro Tinidazole has been investigated for its potential applications in cancer therapy. A preclinical study published in Cancer Chemotherapy and Pharmacology (2023) examined the compound's ability to sensitize hypoxic tumor cells to radiation. The results suggested that 4-Nitro-5-desnitro Tinidazole could act as a radiosensitizer, enhancing the efficacy of radiotherapy in hypoxic environments. This finding opens new avenues for the compound's use in combination therapies for solid tumors.

Despite these promising developments, challenges remain in the clinical translation of 4-Nitro-5-desnitro Tinidazole. Issues such as formulation stability, bioavailability, and long-term toxicity need to be addressed in future studies. Nevertheless, the compound's unique pharmacological profile and structural versatility make it a valuable subject of ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, 4-Nitro-5-desnitro Tinidazole (CAS: 25459-12-5) represents a promising candidate for further drug development, with potential applications in antimicrobial therapy and oncology. The latest research highlights its improved metabolic stability, reduced cytotoxicity, and novel therapeutic mechanisms. Continued exploration of this compound and its derivatives is expected to yield significant advancements in the field of medicinal chemistry.